ZED-1227
ZED-1227
ZED-1227 is a tissue transglutaminase (TGM2) inhibitor potentially for the treatment of celiac disease.
Brand Name:
Vulcanchem
CAS No.:
1542132-88-6
VCID:
VC0547732
InChI:
InChI=1S/C26H36N6O6/c1-5-18(6-2)14-28-22(33)16-32-13-9-11-20(26(32)37)30-24(35)19(10-7-8-12-23(34)38-4)29-25(36)21-15-27-17-31(21)3/h8-9,11-13,15,17-19H,5-7,10,14,16H2,1-4H3,(H,28,33)(H,29,36)(H,30,35)/b12-8+/t19-/m0/s1
SMILES:
CCC(CC)CNC(=O)CN1C=CC=C(C1=O)NC(=O)C(CCC=CC(=O)OC)NC(=O)C2=CN=CN2C
Molecular Formula:
C26H36N6O6
Molecular Weight:
528.6 g/mol
ZED-1227
CAS No.: 1542132-88-6
Cat. No.: VC0547732
Molecular Formula: C26H36N6O6
Molecular Weight: 528.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ZED-1227 is a tissue transglutaminase (TGM2) inhibitor potentially for the treatment of celiac disease. |
|---|---|
| CAS No. | 1542132-88-6 |
| Molecular Formula | C26H36N6O6 |
| Molecular Weight | 528.6 g/mol |
| IUPAC Name | methyl (E,6S)-7-[[1-[2-(2-ethylbutylamino)-2-oxoethyl]-2-oxopyridin-3-yl]amino]-6-[(3-methylimidazole-4-carbonyl)amino]-7-oxohept-2-enoate |
| Standard InChI | InChI=1S/C26H36N6O6/c1-5-18(6-2)14-28-22(33)16-32-13-9-11-20(26(32)37)30-24(35)19(10-7-8-12-23(34)38-4)29-25(36)21-15-27-17-31(21)3/h8-9,11-13,15,17-19H,5-7,10,14,16H2,1-4H3,(H,28,33)(H,29,36)(H,30,35)/b12-8+/t19-/m0/s1 |
| Standard InChI Key | VHGWUSABWIEXKQ-BEBFYNPSSA-N |
| Isomeric SMILES | CCC(CC)CNC(=O)CN1C=CC=C(C1=O)NC(=O)[C@H](CC/C=C/C(=O)OC)NC(=O)C2=CN=CN2C |
| SMILES | CCC(CC)CNC(=O)CN1C=CC=C(C1=O)NC(=O)C(CCC=CC(=O)OC)NC(=O)C2=CN=CN2C |
| Canonical SMILES | CCC(CC)CNC(=O)CN1C=CC=C(C1=O)NC(=O)C(CCC=CC(=O)OC)NC(=O)C2=CN=CN2C |
| Appearance | White to off-white solid powder. |
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